Cas no 1256819-58-5 (Methyl 4-bromo-6-methoxynicotinate)

Methyl 4-bromo-6-methoxynicotinate structure

1256819-58-5 structure

Product Name:Methyl 4-bromo-6-methoxynicotinate

CAS No:1256819-58-5

MF:C₈H₈BrNO₃

MW:246.05802154541

CID:4691550

Update Time:2023-08-15

Methyl 4-bromo-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-bromo-6-methoxynicotinate
- Inchi： 1S/C8H8BrNO3/c1-12-7-3-6(9)5(4-10-7)8(11)13-2/h3-4H,1-2H3
- InChI Key： XBLPNMRNGQBOLF-UHFFFAOYSA-N
- SMILES： BrC1=CC(=NC=C1C(=O)OC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
Topological Polar Surface Area: 48.4

Methyl 4-bromo-6-methoxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029012390-250mg	Methyl 4-bromo-6-methoxynicotinate	1256819-58-5	95%	250mg	$940.80	2023-09-03
Alichem	A029012390-1g	Methyl 4-bromo-6-methoxynicotinate	1256819-58-5	95%	1g	$2923.95	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1820096-1g	Methyl 4-bromo-6-methoxynicotinate	1256819-58-5	98%	1g	￥19203.00	2024-08-09

Methyl 4-bromo-6-methoxynicotinate Related Literature

1. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
2. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227

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